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Compound of Interest

Compound Name: 2-(4-Fluorophenyl)oxirane

Cat. No.: B101943 Get Quote

Disclaimer: Information on the specific hazards and handling of 2-(4-Fluorophenyl)oxirane is

limited. The following guidance is based on data for structurally similar compounds, such as 2-

(2-Fluorophenyl)-2-(4-fluorophenyl)oxirane and (R)-(3-Fluorophenyl)oxirane, and should be

treated as a precautionary guideline. A risk assessment should be conducted by qualified

personnel before handling this chemical.

Immediate Safety and Hazard Information
2-(4-Fluorophenyl)oxirane is anticipated to be a hazardous substance. Based on data from

similar fluorinated phenyl oxiranes, it may be fatal if it comes into contact with the skin, cause

an allergic skin reaction, and be very toxic to aquatic life with long-lasting effects.[1][2] It is

crucial to avoid all contact with the eyes, skin, and clothing and to prevent its release into the

environment.[1][2]

First Aid Measures:

In case of skin contact: Immediately remove all contaminated clothing and wash the affected

area with plenty of water. Seek immediate medical attention.[1][2][3]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical advice.[3]

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[2][4]
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If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[5]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

2-(4-Fluorophenyl)oxirane.

Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles.[1] A face shield may

be necessary for splash

hazards.[6]

To prevent accidental splashes

to the eyes.

Hand Protection

Chemically resistant,

impervious gloves such as

nitrile rubber, butyl rubber, or

neoprene.[7] Regularly inspect

gloves for signs of degradation

or permeation.

To avoid direct skin contact.[1]

[7]

Body Protection

A laboratory coat or chemical-

resistant coveralls.[8] Ensure

clothing provides full coverage.

To protect skin from potential

exposure.[1]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors should be

used.

To minimize the inhalation of

vapors or aerosols.[4]

Operational and Disposal Plan
A systematic approach to handling and disposal is essential to ensure safety.
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Step-by-Step Handling Protocol:

Preparation: Before handling, ensure that all necessary PPE is available and in good

condition. The work area, preferably a chemical fume hood, should be clean and uncluttered.

An emergency eyewash station and safety shower must be readily accessible.[4]

Handling:

Wear the appropriate PPE as detailed in the table above.

Avoid the formation of dust and aerosols.

Use only non-sparking tools and take precautionary measures against static discharge.[4]

Keep the container tightly closed when not in use.[4]

Do not eat, drink, or smoke in the handling area.[1][4]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances

and sources of ignition.[3][4][9] The storage area should be locked.[1][2]

Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material such as sand or vermiculite.

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[4][10]

Do not let the product enter drains or waterways.[4]

Disposal Protocol:

Waste Collection:
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All waste materials, including the chemical itself and any contaminated items (e.g., gloves,

absorbent materials), must be considered hazardous waste.

Collect waste in a dedicated, leak-proof, and clearly labeled container.[10] The label

should include "Hazardous Waste" and the full chemical name.

Disposal:

Dispose of the contents and container in accordance with all applicable local, state, and

federal regulations.[2][11]

Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of 2-(4-Fluorophenyl)oxirane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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